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Compound of Interest

Compound Name:
4-Benzyl-1,3-dihydroquinoxalin-2-

one

Cat. No.: B190247 Get Quote

Molecular Formula: C₁₅H₁₄N₂O

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 4-Benzyl-1,3-dihydroquinoxalin-
2-one, a heterocyclic compound belonging to the quinoxalinone class. Quinoxaline derivatives

are of significant interest in medicinal chemistry due to their wide range of biological activities.

This document outlines the compound's chemical properties, a detailed potential synthesis

protocol, and discusses its potential biological significance based on the activities of structurally

related compounds.

Core Compound Properties
Quantitative data for 4-Benzyl-1,3-dihydroquinoxalin-2-one is summarized in the table below.

These properties are essential for its handling, characterization, and application in a research

setting.
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Property Value Source

Molecular Weight 238.28 g/mol [1]

CAS Number 106595-91-9 [1][2][3][4][5]

Melting Point 130°C [6]

Boiling Point 456.6°C at 760 mmHg [7]

Density 1.202 g/cm³ [7]

LogP 2.84830 [7]

Synthesis Methodology
The synthesis of 4-Benzyl-1,3-dihydroquinoxalin-2-one can be achieved through the

cyclocondensation of N¹-benzylbenzene-1,2-diamine with an appropriate two-carbon

electrophile, such as glyoxylic acid. This reaction is a standard method for the formation of the

quinoxalinone ring system.[1]

Experimental Protocol: Synthesis of 4-Benzyl-1,3-
dihydroquinoxalin-2-one
This protocol is based on established methods for the synthesis of similar quinoxalin-2-one

derivatives and is a plausible route for the title compound.

Materials:

N¹-benzylbenzene-1,2-diamine

Glyoxylic acid monohydrate

Ethanol

Sodium hydroxide (10% aqueous solution)

Decolorizing carbon

Diatomaceous earth
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Equipment:

Round-bottomed flask (250 mL)

Reflux condenser

Heating mantle

Magnetic stirrer

Büchner funnel and flask

Standard laboratory glassware

Procedure:

Reaction Setup: In a 250 mL round-bottomed flask, dissolve N¹-benzylbenzene-1,2-diamine

(0.1 mol) in 100 mL of ethanol.

Addition of Reagent: To this solution, add a solution of glyoxylic acid monohydrate (0.11 mol)

in 50 mL of ethanol dropwise with continuous stirring.

Reflux: Once the addition is complete, equip the flask with a reflux condenser and heat the

mixture to reflux for 4-6 hours. The progress of the reaction can be monitored by Thin Layer

Chromatography (TLC).

Neutralization: After the reaction is complete, cool the mixture to room temperature. Slowly

add 10% aqueous sodium hydroxide solution with constant stirring until the mixture is neutral

to slightly alkaline (pH 7-8).

Isolation of Crude Product: The crude 4-Benzyl-1,3-dihydroquinoxalin-2-one will

precipitate out of the solution. Collect the precipitate by vacuum filtration using a Büchner

funnel. Wash the solid with cold water (2 x 50 mL).

Purification:

Transfer the crude product to a 500 mL beaker and add 300 mL of boiling water.
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Add 1 g of decolorizing carbon and stir the suspension for 15 minutes.

Filter the hot solution through a pre-heated Büchner funnel containing a pad of

diatomaceous earth.

Allow the filtrate to cool slowly to room temperature, and then cool further in an ice bath to

complete crystallization.

Collect the purified crystals by vacuum filtration, wash with a small amount of cold water,

and dry in a vacuum oven at 60°C.

Synthesis Workflow

Synthesis Workflow for 4-Benzyl-1,3-dihydroquinoxalin-2-one
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Click to download full resolution via product page

Caption: A flowchart illustrating the key stages in the synthesis of 4-Benzyl-1,3-
dihydroquinoxalin-2-one.

Biological Activity and Potential Applications
While specific biological data for 4-Benzyl-1,3-dihydroquinoxalin-2-one is not extensively

reported in the available literature, the quinoxaline scaffold is a well-established

pharmacophore present in numerous biologically active compounds. Derivatives of quinoxalin-

2-one have demonstrated a wide spectrum of pharmacological activities.

General Activities of Quinoxalinone Derivatives:

Anticancer: Many quinoxaline derivatives have been investigated for their potential as

anticancer agents.[8] They can act through various mechanisms, including the inhibition of

protein kinases.

Antimicrobial: The quinoxaline ring system is a core component of several antibacterial and

antifungal agents.

Antiviral: Certain quinoxaline derivatives have shown promise as antiviral compounds,

including activity against HIV.

Anti-inflammatory: Some compounds containing the quinoxaline moiety exhibit anti-

inflammatory properties.

Central Nervous System (CNS) Activity: Quinoxaline derivatives have been explored for their

potential in treating neurological and psychiatric disorders.

Given the presence of the benzyl group at the N4 position, 4-Benzyl-1,3-dihydroquinoxalin-2-
one may exhibit specific interactions with biological targets, potentially leading to novel

therapeutic applications. Further research is required to elucidate its specific biological profile.

Potential Mechanism of Action: Kinase Inhibition
A significant number of quinoxaline derivatives exert their biological effects through the

inhibition of protein kinases. These enzymes play a crucial role in cellular signaling pathways
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that regulate cell growth, proliferation, and differentiation. Dysregulation of kinase activity is a

hallmark of many diseases, including cancer.

While the specific kinase targets of 4-Benzyl-1,3-dihydroquinoxalin-2-one are unknown, a

plausible mechanism of action could involve its interaction with the ATP-binding site of a protein

kinase.

Hypothesized Kinase Inhibition Pathway

Hypothesized Kinase Inhibition by 4-Benzyl-1,3-dihydroquinoxalin-2-one
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Caption: A diagram illustrating the potential mechanism of kinase inhibition by 4-Benzyl-1,3-
dihydroquinoxalin-2-one.

This guide serves as a foundational resource for researchers interested in 4-Benzyl-1,3-
dihydroquinoxalin-2-one. Further experimental investigation is necessary to fully characterize
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its biological activities and therapeutic potential.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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